Cas no 68535-52-4 (4-(2H-1,2,3-Triazol-2-yl)phenol)
68535-52-4 structure
Product Name:4-(2H-1,2,3-Triazol-2-yl)phenol
CAS No:68535-52-4
MF:C8H7N3O
MW:161.160681009293
CID:2106436
Update Time:2023-08-03
4-(2H-1,2,3-Triazol-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
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- 4-(2H-1,2,3-triazol-2-yl)phenol
- NGYPWOUTADYTBH-UHFFFAOYSA-N
- Phenol, 4-(2H-1,2,3-triazol-2-yl)-
- 4-(2H-1,2,3-Triazol-2-yl)phenol
-
- Inchi: 1S/C8H7N3O/c12-8-3-1-7(2-4-8)11-9-5-6-10-11/h1-6,12H
- InChI Key: NGYPWOUTADYTBH-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)N1N=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 139
- Topological Polar Surface Area: 50.9
4-(2H-1,2,3-Triazol-2-yl)phenol Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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